Cas no 2228626-47-7 (4-chloro-2-(2-hydroxy-2-methylpropyl)-6-methoxyphenol)

• Product Name: 4-chloro-2-(2-hydroxy-2-methylpropyl)-6-methoxyphenol
• CAS No: 2228626-47-7
• MF: C₁₁H₁₅ClO₃
• MW: 230.688002824783
• CID: 6386220
• PubChem ID: 165706355
• Update Time: 2025-10-05

4-chloro-2-(2-hydroxy-2-methylpropyl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(2-hydroxy-2-methylpropyl)-6-methoxyphenol
• 2228626-47-7
• EN300-1978439

• Inchi： 1S/C11H15ClO3/c1-11(2,14)6-7-4-8(12)5-9(15-3)10(7)13/h4-5,13-14H,6H2,1-3H3
• InChI Key： QKGKGXBBHUJHJF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)CC(C)(C)O)O)OC

Computed Properties

• Exact Mass: 230.0709720g/mol
• Monoisotopic Mass: 230.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-chloro-2-(2-hydroxy-2-methylpropyl)-6-methoxyphenol

Professional Introduction to 4-chloro-2-(2-hydroxy-2-methylpropyl)-6-methoxyphenol (CAS No. 2228626-47-7)

4-chloro-2-(2-hydroxy-2-methylpropyl)-6-methoxyphenol, with the chemical identifier CAS No. 2228626-47-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and synthetic organic chemistry. The presence of both chloro and hydroxymethyl substituents on a methoxyphenol backbone suggests a rich reactivity profile, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong>4-chloro moiety in the molecule imparts electrophilic characteristics, facilitating nucleophilic substitution reactions that are commonly employed in medicinal chemistry. This feature is particularly useful in constructing biaryl structures, which are prevalent in many biologically active compounds. Additionally, the< strong>2-hydroxy-2-methylpropyl group introduces steric hindrance and hydrophilic properties, which can influence the solubility and metabolic stability of derivatives formed from this compound.

The< strong>6-methoxyphenol core is a well-known pharmacophore found in numerous therapeutic agents. Its methoxy group enhances lipophilicity, while the hydroxyl group can participate in hydrogen bonding interactions, both of which are crucial for drug-receptor binding affinity. The combination of these structural elements in 4-chloro-2-(2-hydroxy-2-methylpropyl)-6-methoxyphenol makes it a promising candidate for further derivatization and exploration in drug discovery programs.

In recent years, there has been a growing interest in developing novel antimicrobial agents due to the rise of antibiotic-resistant pathogens. The structural motifs present in 4-chloro-2-(2-hydroxy-2-methylpropyl)-6-methoxyphenol have shown promise in preliminary screenings as potential scaffolds for antimicrobial compounds. Studies have indicated that modifications around the phenolic core can lead to enhanced activity against Gram-positive and Gram-negative bacteria, as well as fungi. The< strong>4-chloro substituent, in particular, has been identified as a key element in enhancing binding affinity to bacterial enzymes.

Furthermore, the< strong>2-hydroxy-2-methylpropyl group may contribute to the compound's ability to interact with biological targets through hydrophobic and hydrophilic interactions. This dual nature is advantageous for designing molecules that can effectively penetrate biological membranes while maintaining stability within the target site. Such properties are essential for achieving therapeutic efficacy without adverse effects.

The< strong>6-methoxyphenol component has also been explored for its potential anti-inflammatory properties. Phenolic compounds are known to inhibit various inflammatory pathways by modulating enzyme activity and signaling cascades. By incorporating this moiety into a molecular framework, researchers aim to develop agents that can selectively target inflammatory processes without compromising normal physiological functions. Preliminary data suggest that derivatives of 4-chloro-2-(2-hydroxy-2-methylpropyl)-6-methoxyphenol exhibit significant anti-inflammatory activity in vitro.

Synthetic methodologies for accessing 4-chloro-2-(2-hydroxy-2-methylpropyl)-6-methoxyphenol have been optimized to ensure high yields and purity. The synthesis typically involves multi-step reactions starting from commercially available aromatic precursors. Key steps include chlorination, methylation, and functional group interconversions facilitated by carefully selected catalysts and reaction conditions. Advances in green chemistry have also led to the development of more sustainable synthetic routes, minimizing waste and reducing environmental impact.

The compound's versatility as an intermediate has been demonstrated through various functionalization strategies. For instance, the< strong>4-chloro group can be replaced with other electrophilic or nucleophilic substituents depending on the desired pharmacological profile. Similarly, the< strong>hydroxymethyl moiety offers opportunities for etherification or esterification reactions, further expanding the scope of possible derivatives.

In conclusion, 4-chloro-2-(2-hydroxy-2-methylpropyl)-6-methoxyphenol (CAS No. 2228626-47-7) is a structurally intriguing compound with significant potential in pharmaceutical research and development. Its unique combination of substituents makes it a valuable building block for synthesizing novel therapeutic agents with applications ranging from antimicrobial to anti-inflammatory treatments. Continued exploration of its chemical space promises to yield innovative solutions to pressing medical challenges.